Cas no 871567-05-4 (1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester)
871567-05-4 structure
Product Name:1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
CAS No:871567-05-4
MF:C9H14N2O2
MW:182.219662189484
CID:1119935
Update Time:2024-03-05
1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
- methyl 1-tert-butyl-1H-imidazole-4-carboxylate
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- MDL: MFCD11976047
- Inchi: 1S/C9H14N2O2/c1-9(2,3)11-5-7(10-6-11)8(12)13-4/h5-6H,1-4H3
- InChI Key: UFVGILGDRREEOW-UHFFFAOYSA-N
- SMILES: C1N(C(C)(C)C)C=C(C(OC)=O)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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